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Compound of Interest

Compound Name: 4-Decyne

Cat. No.: B165688

Catalytic Hydrogenation

Catalytic hydrogenation of alkynes allows for their conversion to either alkanes or alkenes,
depending on the catalyst and reaction conditions employed. For a symmetrical internal alkyne
like 4-decyne, this process can be controlled to selectively yield cis- or trans-alkenes or the
fully saturated alkane, decane.

Syn-Hydrogenation to (Z)-4-Decene (cis-alkene)

Partial hydrogenation using a "poisoned" catalyst, such as Lindlar's catalyst (palladium on
calcium carbonate, treated with lead acetate and quinoline), results in the syn-addition of two
hydrogen atoms across the triple bond, yielding the cis-alkene.[1] The catalyst is deactivated to
prevent the further reduction of the alkene to an alkane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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